Cas no 2092086-78-5 (4-(2-chloroethyl)-3-(furan-3-yl)-1H-pyrazole)

• Product Name: 4-(2-chloroethyl)-3-(furan-3-yl)-1H-pyrazole
• CAS No: 2092086-78-5
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 5722040
• PubChem ID: 121212648
• Update Time: 2025-08-05

4-(2-chloroethyl)-3-(furan-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• starbld0036221
• 4-(2-chloroethyl)-3-(furan-3-yl)-1H-pyrazole
• 2092086-78-5
• AKOS026722852
• 4-(2-chloroethyl)-5-(furan-3-yl)-1H-pyrazole
• F2198-3615
• 1H-Pyrazole, 4-(2-chloroethyl)-3-(3-furanyl)-

• Inchi： 1S/C9H9ClN2O/c10-3-1-7-5-11-12-9(7)8-2-4-13-6-8/h2,4-6H,1,3H2,(H,11,12)
• InChI Key： RQUHCSYLQZNNMV-UHFFFAOYSA-N
• SMILES： ClCCC1C=NNC=1C1=COC=C1

Computed Properties

• Exact Mass: 196.0403406g/mol
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 408.8±45.0 °C(Predicted)
• pka: 13.28±0.50(Predicted)

Additional information on 4-(2-chloroethyl)-3-(furan-3-yl)-1H-pyrazole

4-(2-chloroethyl)-3-(furan-3-yl)-1H-pyrazole: A Comprehensive Overview

CAS No. 2092086-78-5, commonly referred to as 4-(2-chloroethyl)-3-(furan-3-yl)-1H-pyrazole, is a fascinating compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising properties.

The molecular structure of 4-(2-chloroethyl)-3-(furan-3-yl)-1H-pyrazole comprises a pyrazole ring fused with a furan moiety and a chloroethyl group. The pyrazole ring, a five-membered aromatic heterocycle, serves as the core structure, while the furan group adds electron-donating properties, enhancing the compound's reactivity and stability. The chloroethyl group introduces additional functionality, making this compound highly versatile for various chemical transformations.

Recent studies have highlighted the potential of CAS No. 2092086-78-5 in drug discovery and development. Researchers have explored its role as a building block in synthesizing bioactive molecules, particularly in the field of anti-cancer drug design. The compound's ability to form stable complexes with metal ions has been leveraged in creating novel anti-tumor agents with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 4-(2-chloroethyl)-3-(furan-3-yl)-1H-pyrazole has shown promise in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Recent advancements have demonstrated its ability to enhance the efficiency of these devices by improving charge transport properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring its scalability for industrial applications.

Furthermore, the environmental impact of CAS No. 2092086-78-5 has been a subject of recent investigations. Studies have shown that the compound exhibits low toxicity and biodegradability under specific conditions, making it an eco-friendly alternative in various chemical processes.

In conclusion, 4-(2-chloroethyl)-3-(furan-3-yl)-1H-pyrazole, or CAS No. 2092086-78-5, is a remarkable compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern chemistry and material science.